2-[({2-Chloro-6-[(4-isopropyl-1-methyl-7-oxabicyclo[2.2.1]hept-2-yl)oxy]benzyl}amino)carbonyl]cyclopropanecarboxylic acid

• IUPAC Name: 2-[[2-chloro-6-[(1-methyl-4-propan-2-yl-7-oxabicyclo[2.2.1]heptan-2-yl)oxy]phenyl]methylcarbamoyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C22H28ClNO5/c1-12(2)22-8-7-21(3,29-22)18(10-22)28-17-6-4-5-16(23)15(17)11-24-19(25)13-9-14(13)20(26)27/h4-6,12-14,18H,7-11H2,1-3H3,(H,24,25)(H,26,27)
• InChI Key: YVYOHLNJGLJXES-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C12CCC(O1)(C(C2)OC3=C(C(=CC=C3)Cl)CNC(=O)C4CC4C(=O)O)C
• Molecular Formula: C22H28ClNO5
• Molecular Weight: 421.9 g/mol
• CAS No.: 1005270-14-3

Description

2-[({2-Chloro-6-[(4-isopropyl-1-methyl-7-oxabicyclo[2.2.1]hept-2-yl)oxy]benzyl}amino)carbonyl]cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C22H28ClNO5 and its molecular weight is 421.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been used in the synthesis of various derivatives with potential therapeutic applications. For example, it has been involved in the synthesis of aminohydroxylations of exo-2-cyano-7-oxabicyclo[2.2.1]hept-5-en-2-yl acetate, yielding protected forms of exo-5-amino-exo-6-hydroxy-7-oxabicyclo[2.2.1]heptan-2-one with high stereoselectivity (Allemann & Vogel, 1991).
• This compound has been instrumental in the synthesis of conformationally rigid analogues of other compounds, like 8-((benzyloxy)carbonyl)-3-methylene-8-azabicyclo(3.2.1)octane-1,5-dicarboxylic acid, indicating its versatility in the creation of novel molecular structures (Kubyshkin et al., 2009).

Potential Therapeutic Uses

• It has been used in the synthesis of 1-aryl-2-(aminomethyl)cyclopropanecarboxylic acid derivatives, which were evaluated as potential antidepressants. This indicates its role in the development of novel therapeutic agents (Bonnaud et al., 1987).

Pharmacological Applications

• The compound has been involved in the labeling of human platelet plasma membrane thromboxane A2/prostaglandin H2 receptors using a biotinylated derivative, showcasing its application in pharmacological research and potential for drug development (Komiotis et al., 1996).